2,6-Diamino-4-chloropyrimidine 1-oxide
Overview
Description
2,6-Diamino-4-chloropyrimidine 1-oxide is a heterocyclic compound with the empirical formula C4H5ClN4O . It has a molecular weight of 160.56 . This compound is known to exist in the form of a solid particulate or powder .
Synthesis Analysis
The synthesis of this compound involves the N-oxidation of 2,6-diamino-4-chloropyrimidine with H2O2 in an ethanol solution at 50°C . This process yields the intermediate 2,6-diamino-4-chloropyrimidine N-oxide . Among different spinel chromites, CoCr2O4 exhibits remarkable catalytic activity with a yield of 95.6% within 90 min .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered pyrimidine ring with two nitrogen atoms at positions 1 and 3 . The compound also contains a chlorine atom at position 4 and an oxide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 185 °C (dec.) (lit.) . The compound is slightly soluble in DMSO, dichloromethane, and methanol . It has a density of 1.91±0.1 g/cm3 (Predicted) and a vapor pressure of 0.001Pa at 25℃ .Scientific Research Applications
Antitumor Activity
One study involves the synthesis of related pyrimidine derivatives and their evaluation for antitumor activities. Although the specific compound 2,6-Diamino-4-chloropyrimidine 1-oxide isn't directly mentioned, derivatives like 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine have been synthesized and shown to inhibit mammalian dihydrofolate reductase with significant antitumor activity against specific carcinoma in rats (Grivsky et al., 1980).
Vasodilator Properties
Research on pyrimidine and triazine 3-oxide sulfates has uncovered a new family of vasodilators, highlighting the vasodilatory effects of di- and triaminopyrimidine 3-oxides. This indicates a potential research application of similar compounds in studying vascular diseases (Mccall et al., 1983).
Metabolic N-oxygenation
A study on the metabolic N-oxygenation of 2,4-diamino-6-substituted pyrimidines, including 2,6-Diamino-4-chloropyrimidine, revealed insights into how these compounds are metabolized in mammalian systems. This research helps understand the metabolic pathways and potential toxicological profiles of pyrimidine derivatives (El-Ghomari & Gorrod, 1987).
Electrochemical Reduction
Investigations into the electrochemical reduction of related compounds such as 2,4-diamino-5-(3,4,5-trimethoxybenzyl)-6-chloropyrimidine offer insights into the reactivity and potential applications of this compound in electrochemical sensors or in the synthesis of new materials (Vajtner & Lovreček, 1986).
Catalysis and Synthesis
The use of magnetic nanoparticles as catalysts for the synthesis of minoxidil from 2,6-diamino-4chloro-pyrimidine showcases the potential of this compound in catalyzed reactions, highlighting its role in the development of new pharmaceutical compounds (Eisavi et al., 2019).
Mechanism of Action
Target of Action
It is known to be an impurity of the antihypertensive and antialopecia agent minoxidil . Minoxidil primarily acts on arteriolar smooth muscle, causing vasodilation .
Mode of Action
Given its association with Minoxidil, it may share a similar mechanism, which involves direct vasodilation effects on arteriolar smooth muscle .
Biochemical Pathways
Considering its association with minoxidil, it might influence pathways related to blood pressure regulation and hair growth .
Result of Action
As an impurity of Minoxidil, it may share similar effects, such as vasodilation and stimulation of hair growth .
Properties
IUPAC Name |
6-chloro-3-hydroxy-2-iminopyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN4O/c5-2-1-3(6)9(10)4(7)8-2/h1,7,10H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOYINGSIUJRVKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(C(=N)N=C1Cl)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801204863 | |
Record name | 6-Chloro-2,3-dihydro-3-hydroxy-2-imino-4-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801204863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34960-71-9, 35139-67-4 | |
Record name | 6-Chloro-2,3-dihydro-3-hydroxy-2-imino-4-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34960-71-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 35139-67-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137211 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 6-Chloro-2,3-dihydro-3-hydroxy-2-imino-4-pyrimidinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801204863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Diamino-6-chloropyrimidine-3-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.115.682 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Pyrimidinamine, 6-chloro-2,3-dihydro-3-hydroxy-2-imino | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.113.053 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-Chloropyrimidine-2,4-diamine 3-oxide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BY7Z5QM433 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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